1-(2-Chloroethyl)-3-(tetrahydro-2h-pyran-4-yl)urea

• CAS RN: 33021-60-2
• Molecular Formula: C8H15ClN2O2
• Molecular Weight: 206.67 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(oxan-4-yl)urea
• InChI: InChI=1S/C8H15ClN2O2/c9-3-4-10-8(12)11-7-1-5-13-6-2-7/h7H,1-6H2,(H2,10,11,12)
• InChI Key: NXJBTHHZRCQUDA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)NCCCl

Description

1-(2-Chloroethyl)-3-(tetrahydro-2h-pyran-4-yl)urea is a useful research compound. Its molecular formula is C8H15ClN2O2 and its molecular weight is 206.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A RB flask was charged with 4-aminotetrahydropyran (9.77 g, 97 mmol) in THF (480 mL) and was cooled in an ice bath. To this stirring solution was added 2-chloroethyl isocyanate (11.19 g, 106 mmol) drop-wise and the reaction was brought to RT and stirred at RT overnight. The reaction mixture was concentrated to dryness and the crude product was washed successively with saturated NH4Cl (60 mL) and saturated NaHCO3 (60 mL). The organic layer was dried over anhydrous Na2SO4 and concentrated to dryness to afford a white solid. Toluene (20 mL) was added and the residue was concentrated to dryness. The process was repeated a second time (to remove any moisture) to afford 1-(2-chloroethyl)-3-(tetrahydro-2H-pyran-4-yl)urea as a white solid. The product was utilized in the next reaction without purification. 1H NMR (CDCl3): δ 5.34-4.94 (bs, 1 H), 4.93-4.56 (bs, 1 H), 3.94 (dt, J=11.9, 3.2 Hz, 2 H), 3.84-3.71 (m, 1 H), 3.64-3.59 (m, 2 H), 3.49-3.47 (m, 2 H), 1.95-1.83 (m, 2 H), 1.50-1.34 (m, 2 H); MS (ESI) m/z: 207.1 (M+H+).